Cas no 760-99-6 (1,1,2-Trifluorooct-1-ene)

• Product Name: 1,1,2-Trifluorooct-1-ene
• CAS No: 760-99-6
• MF: C₈H₁₃F₃
• MW: 166.184033155441
• CID: 982387
• PubChem ID: 2760788
• Update Time: 2025-04-20

1,1,2-Trifluorooct-1-ene Chemical and Physical Properties

Names and Identifiers

• 1,1,2-Trifluorooct-1-ene
• QLMNBUGTGFMBBM-UHFFFAOYSA-N
• 760-99-6
• AKOS006346705
• MFCD00156066
• DTXSID50375351
• 1,1,2-Trifluoro-1-octene
• SCHEMBL1268926

• Inchi： 1S/C8H13F3/c1-2-3-4-5-6-7(9)8(10)11/h2-6H2,1H3
• InChI Key： QLMNBUGTGFMBBM-UHFFFAOYSA-N
• SMILES： F/C(=C(/F)\F)/CCCCCC

Computed Properties

• Exact Mass: 166.09693490g/mol
• Monoisotopic Mass: 166.09693490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.977 g/cm3 (20 ºC)
• Boiling Point: 120.5 ºC
• Flash Point: 36.2±6.4 ºC,
• Refractive Index: 1.3770 (589.3 nm 20 ºC)
• Solubility: Insuluble (4.2E-3 g/L) (25 ºC),